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Compound of Interest

Compound Name: Hydroxy(oxo)phosphanium

Cat. No.: B025596 Get Quote

Hydroxy(oxo)phosphanium: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of hydroxy(oxo)phosphanium, also

commonly known as phosphinic acid or hypophosphorous acid. This document details its

chemical identity, molecular structure, and key properties, serving as a foundational resource

for professionals in research and development.

Chemical Identification and Properties
Hydroxy(oxo)phosphanium is a phosphorus oxoacid that plays a significant role as a

reducing agent in various chemical processes.[1][2][3] It is a colorless, low-melting compound

soluble in water, dioxane, and alcohols.[1][3] While its formula is often written as H3PO2, a

more descriptive representation that highlights its monoprotic nature is HOP(O)H2.[1][2] This

compound exists in equilibrium with its minor tautomer, HP(OH)2.[2]

Table 1: Chemical Identifiers and Properties of Hydroxy(oxo)phosphanium
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Identifier Value

CAS Number 6303-21-5[4][5][6]

Molecular Formula H2O2P+ (or H3PO2)[4]

Molecular Weight 66.00 g/mol [1][2][5]

IUPAC Name Phosphinic acid[1][5]

Synonyms
Hypophosphorous acid, Hydroxy(oxo)-λ5-

phosphane[1][3][6]

Appearance
Colorless oily liquid or deliquescent crystals[1]

[2]

Melting Point 26.5 °C (79.7 °F; 299.6 K)[1]

Boiling Point Decomposes at 130 °C (266 °F; 403 K)[1]

Acidity (pKa) 1.2[1]

Molecular Structure
The molecular structure of hydroxy(oxo)phosphanium is pseudo-tetrahedral.[5] It consists of

a central phosphorus atom double-bonded to one oxygen atom, single-bonded to a hydroxyl

group, and single-bonded to two hydrogen atoms. This structural arrangement is crucial for its

chemical reactivity, particularly its potent reducing properties.
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Molecular Structure of Hydroxy(oxo)phosphanium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular structure"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025596#hydroxy-oxo-phosphanium-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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